Cas no 473710-16-6 (L-Ornithine, N5-[imino(nitroamino)methyl]-, 1,1-dimethylethyl ester)

• Product Name: L-Ornithine, N5-[imino(nitroamino)methyl]-, 1,1-dimethylethyl ester
• CAS No: 473710-16-6
• MF: C₁₀H₂₁N₅O₄
• MW: 275.304841756821
• CID: 3992331
• PubChem ID: 165909203
• Update Time: 2025-07-23

L-Ornithine, N5-[imino(nitroamino)methyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• L-Ornithine, N5-[imino(nitroamino)methyl]-, 1,1-dimethylethyl ester
• 473710-16-6
• tert-butyl (2S)-2-amino-5-(N'-nitrocarbamimidamido)pentanoate
• EN300-28284542

• Inchi： 1S/C10H21N5O4/c1-10(2,3)19-8(16)7(11)5-4-6-13-9(12)14-15(17)18/h7H,4-6,11H2,1-3H3,(H3,12,13,14)/t7-/m0/s1
• InChI Key： UXYBWXFYBWOQHZ-ZETCQYMHSA-N
• SMILES： C(OC(C)(C)C)(=O)[C@H](CCCNC(=N)N[N+]([O-])=O)N

Computed Properties

• Exact Mass: 275.15935417Da
• Monoisotopic Mass: 275.15935417Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 149Ų

Additional information on L-Ornithine, N5-[imino(nitroamino)methyl]-, 1,1-dimethylethyl ester

Comprehensive Overview of L-Ornithine, N5-[imino(nitroamino)methyl]-, 1,1-dimethylethyl ester (CAS No. 473710-16-6)

L-Ornithine, N5-[imino(nitroamino)methyl]-, 1,1-dimethylethyl ester is a specialized organic compound with significant applications in biochemical research and pharmaceutical development. With the CAS number 473710-16-6, this compound is a derivative of L-ornithine, a non-proteinogenic amino acid that plays a crucial role in the urea cycle. The esterification with a 1,1-dimethylethyl group enhances its stability and bioavailability, making it a valuable intermediate in synthetic chemistry.

The compound's unique structure, featuring an imino(nitroamino)methyl moiety, has attracted attention for its potential in modulating nitric oxide (NO) pathways. Nitric oxide is a key signaling molecule involved in vasodilation, immune response, and neurotransmission. Researchers are increasingly exploring L-Ornithine derivatives like this for their role in cardiovascular health, metabolic disorders, and even athletic performance enhancement—topics currently trending in health and wellness communities.

From a synthetic perspective, the tert-butyl ester protection in CAS 473710-16-6 offers advantages in peptide synthesis. It prevents unwanted side reactions during coupling steps, a feature highly valued in the production of complex biomolecules. This aligns with the growing demand for precision in peptide-based therapeutics, a hot topic in biotech forums and AI-driven drug discovery platforms.

Analytical techniques such as HPLC, NMR, and mass spectrometry are typically employed to characterize this compound. Purity thresholds exceeding 98% are often required for research-grade material, reflecting stringent quality standards in modern pharmaceutical intermediates. These specifications resonate with laboratory professionals frequently searching for "high-purity amino acid derivatives" or "HPLC methods for ornithine analogs."

In metabolic studies, the nitroamino functional group of this L-Ornithine ester has shown intriguing interactions with enzymes like nitric oxide synthase (NOS). This connection fuels academic interest, particularly in universities investigating nitric oxide modulation—a frequently cited keyword in recent PubMed publications. Such applications position 473710-16-6 as a compound bridging basic science and translational research.

Storage recommendations for this compound typically emphasize desiccated conditions at -20°C to preserve its chemical integrity. These protocols mirror best practices for sensitive N-protected amino acids, a common concern among chemical purchasers querying "storage of tert-butyl esters" in search engines. Proper handling ensures the compound's suitability for critical reactions like solid-phase peptide synthesis (SPPS).

The commercial availability of L-Ornithine, N5-[imino(nitroamino)methyl]-, 1,1-dimethylethyl ester through specialty chemical suppliers caters to the expanding market for custom peptide building blocks. This trend correlates with rising Google searches for "modified ornithine suppliers" and "non-standard amino acid sources," reflecting the compound's niche but growing relevance in bioconjugation and prodrug design.

Environmental and safety assessments of CAS 473710-16-6 indicate standard laboratory precautions suffice for its handling. Unlike some reactive intermediates, this compound doesn't require extraordinary containment measures—a practical advantage noted in safety data sheets (SDS). This characteristic makes it accessible for researchers investigating nitrogen-rich molecular architectures, another emerging area in green chemistry discussions.

Future research directions may explore the prodrug potential of this ornithine derivative, particularly for targeted NO delivery in therapeutic contexts. Such applications align with current investigations into gasotransmitter modulation, a subject generating substantial interest in both academic circles and pharmaceutical R&D departments worldwide.